tert-Butyl rosuvastatin
tert-Butyl rosuvastatin
Brand Name:
Vulcanchem
CAS No.:
355806-00-7
VCID:
VC20808210
InChI:
InChI=1S/C26H36FN3O6S/c1-16(2)23-21(13-12-19(31)14-20(32)15-22(33)36-26(3,4)5)24(17-8-10-18(27)11-9-17)29-25(28-23)30(6)37(7,34)35/h8-13,16,19-20,31-32H,14-15H2,1-7H3/b13-12+/t19-,20-/m1/s1
SMILES:
CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Molecular Formula:
C26H36FN3O6S
Molecular Weight:
537.6 g/mol
tert-Butyl rosuvastatin
CAS No.: 355806-00-7
Cat. No.: VC20808210
Molecular Formula: C26H36FN3O6S
Molecular Weight: 537.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 355806-00-7 |
|---|---|
| Molecular Formula | C26H36FN3O6S |
| Molecular Weight | 537.6 g/mol |
| IUPAC Name | tert-butyl (E,3R,5S)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate |
| Standard InChI | InChI=1S/C26H36FN3O6S/c1-16(2)23-21(13-12-19(31)14-20(32)15-22(33)36-26(3,4)5)24(17-8-10-18(27)11-9-17)29-25(28-23)30(6)37(7,34)35/h8-13,16,19-20,31-32H,14-15H2,1-7H3/b13-12+/t19-,20-/m1/s1 |
| Standard InChI Key | IJHZGLLGELSZAF-OKLSWEBGSA-N |
| Isomeric SMILES | CC(C)C1=NC(=NC(=C1/C=C/[C@H](C[C@H](CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
| SMILES | CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
| Canonical SMILES | CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
| Appearance | Powder |
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